Cas no 15909-94-1 (1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-)

1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)- structure
15909-94-1 structure
Product Name:1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-
CAS No:15909-94-1
MF:C9H6N4O4S
MW:266.23333978653
CID:166926
PubChem ID:3034253
Update Time:2025-04-19

1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-
    • 5-(5-mercapto-1H-tetrazol-1-yl)isophthalic acid
    • 5-(5-sulfanylidene-2H-tetrazol-1-yl)benzene-1,3-dicarboxylic acid
    • 1,3-Benzenedicarboxylic acid,5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)
    • 5-(5-thioxo-4,5-dihydro-tetrazol-1-yl)-isophthalic acid
    • EINECS 240-052-3
    • NS00025180
    • DTXSID6065971
    • SCHEMBL11564462
    • 1,3-Benzenedicarboxylic acid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-
    • 15909-94-1
    • SCHEMBL4279193
    • Inchi: 1S/C9H6N4O4S/c14-7(15)4-1-5(8(16)17)3-6(2-4)13-9(18)10-11-12-13/h1-3H,(H,14,15)(H,16,17)(H,10,12,18)
    • InChI Key: LXGZJSKVCIUYMT-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 266.01100
  • Monoisotopic Mass: 266.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • Density: 1.85
  • Boiling Point: 539.4°Cat760mmHg
  • Flash Point: 280°C
  • Refractive Index: 1.827
  • PSA: 157.00000
  • LogP: 0.34740
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